Cas no 116548-02-8 (1,2-Dihydro-2-oxo-6-(trifluoromethyl)-3-pyridinecarboxylic Acid Ethyl Ester)

• Product Name: 1,2-Dihydro-2-oxo-6-(trifluoromethyl)-3-pyridinecarboxylic Acid Ethyl Ester
• CAS No: 116548-02-8
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• MDL: MFCD11975806
• CID: 859703
• PubChem ID: 14043508
• Update Time: 2025-05-25

1,2-Dihydro-2-oxo-6-(trifluoromethyl)-3-pyridinecarboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate
• 1,2-Dihydro-2-oxo-6-(trifluoroMethyl)pyridin-3-carboxylic acid ethyl ester
• ethyl 2-hydroxy-6-(trifluoromethyl)nicotinate
• 1,2-Dihydro-2-oxo-6-(trifluoromethyl)-3-pyridinecarboxylic acid ethyl ester
• ethyl 2-oxo-6-(trifluoromethyl)-1H-pyridine-3-carboxylate
• Ethyl 2-oxo-6-(trifluoromethyl)
• -1,2-dihydropyridine-3-carboxylate
• CS-0436980
• SCHEMBL6375741
• DTXSID30554900
• AKOS015891910
• MFCD11975806
• 116548-02-8
• AKOS015892093
• SY070345
• MKNWSULTPQRNKN-UHFFFAOYSA-N
• W-204906
• AC-27639
• DB-060889
• 3-Pyridinecarboxylic acid, 1,2-dihydro-2-oxo-6-(trifluoromethyl)-, ethyl ester
• Ethyl2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate
• 1,2-Dihydro-2-oxo-6-(trifluoromethyl)-3-pyridinecarboxylic Acid Ethyl Ester

• MDL： MFCD11975806
• Inchi： 1S/C9H8F3NO3/c1-2-16-8(15)5-3-4-6(9(10,11)12)13-7(5)14/h3-4H,2H2,1H3,(H,13,14)
• InChI Key： MKNWSULTPQRNKN-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(=O)OCC)C(N1)=O)(F)F

Computed Properties

• Exact Mass: 235.04600
• Monoisotopic Mass: 235.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Melting Point: NA
• PSA: 59.16000
• LogP: 1.57040

1,2-Dihydro-2-oxo-6-(trifluoromethyl)-3-pyridinecarboxylic Acid Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1,2-Dihydro-2-oxo-6-(trifluoromethyl)-3-pyridinecarboxylic Acid Ethyl Ester

1,2-Dihydro-2-oxo-6-(trifluoromethyl)-3-pyridinecarboxylic Acid Ethyl Ester: A Comprehensive Overview

1,2-Dihydro-2-oxo-6-(trifluoromethyl)-3-pyridinecarboxylic Acid Ethyl Ester, also known by its CAS number CAS No. 116548-02-8, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which have been extensively studied for their diverse biological activities and applications in drug development. The structure of this compound features a pyridine ring with specific substituents that contribute to its unique chemical properties and potential bioactivity.

The molecular structure of 1,2-Dihydro-2-oxo-6-(trifluoromethyl)-3-pyridinecarboxylic Acid Ethyl Ester includes a trifluoromethyl group at the 6-position of the pyridine ring, an ethyl ester group at the 3-position, and a dihydroxy ketone moiety at the 1,2-position. These functional groups play a crucial role in determining the compound's reactivity, solubility, and interactions with biological systems. Recent studies have highlighted the importance of such structural features in modulating pharmacokinetic properties and enhancing bioavailability.

One of the key areas of research involving this compound is its potential application as an intermediate in the synthesis of bioactive molecules. The presence of a trifluoromethyl group is particularly valuable due to its electron-withdrawing nature, which can enhance the stability and activity of resulting compounds. For instance, derivatives of this compound have been explored as candidates for anti-inflammatory agents, where their ability to inhibit specific enzymes has shown promising results in preclinical models.

In addition to its role as an intermediate, 1,2-Dihydro-2-oxo-6-(trifluoromethyl)-3-pyridinecarboxylic Acid Ethyl Ester has been investigated for its potential as a building block in medicinal chemistry. Researchers have utilized this compound to construct more complex structures with enhanced therapeutic potential. For example, recent advancements in asymmetric synthesis techniques have enabled the construction of enantiomerically pure derivatives, which are critical for studying stereochemical effects on biological activity.

The synthesis of this compound typically involves multi-step processes that incorporate various organic reactions. Key steps often include nucleophilic substitutions, oxidations, and esterifications. The development of efficient synthetic routes has been a focus of recent research efforts, driven by the need for scalable and cost-effective methods to produce this compound on an industrial scale.

From a pharmacological perspective, CAS No. 116548-02-8 has demonstrated selectivity towards certain biological targets. Studies have shown that it can modulate receptor activity and influence cellular signaling pathways. These findings underscore its potential as a lead compound for drug discovery programs targeting conditions such as neurodegenerative diseases or metabolic disorders.

Moreover, environmental considerations have prompted investigations into the degradation pathways and ecological impact of this compound. Understanding its persistence in different environments is crucial for assessing its safety profile and ensuring sustainable practices during production and use.

In conclusion, 1,2-Dihydro-2-oxo-6-(trifluoromethyl)-3-pyridinecarboxylic Acid Ethyl Ester represents a valuable tool in modern organic chemistry and pharmacology. Its unique structure and versatile functional groups make it an attractive candidate for further research and development across multiple applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and therapeutic innovation.